N-[3-(4-fluorophenyl)propyl]-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-[3-(4-fluorophenyl)propyl]-1-(2-methoxyethyl)-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C18H25FN2O3/c1-24-12-11-21-13-15(6-9-17(21)22)18(23)20-10-2-3-14-4-7-16(19)8-5-14/h4-5,7-8,15H,2-3,6,9-13H2,1H3,(H,20,23)
• InChI Key: RTKGIWVLHWIPBG-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC(CCC1=O)C(=O)NCCCC2=CC=C(C=C2)F
• Molecular Formula: C18H25FN2O3
• Molecular Weight: 336.4 g/mol

Description

N-[3-(4-fluorophenyl)propyl]-1-(2-methoxyethyl)-6-oxo-3-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is commonly referred to as "FPPP" and is a member of the piperidinecarboxamide family of compounds.

Mechanism of Action

The mechanism of action of FPPP is not yet fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine, serotonin, and norepinephrine. FPPP has been shown to bind to certain receptors in the brain, including the dopamine transporter, which is involved in the regulation of dopamine levels.
Biochemical and Physiological Effects:
FPPP has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in brain activity, and changes in behavior. In animal studies, FPPP has been shown to increase locomotor activity and produce a range of behavioral effects, including anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

FPPP has a number of advantages for use in lab experiments, including its high potency and selectivity for certain receptors in the brain. However, it also has a number of limitations, including its potential for toxicity and the need for careful dosage control.

Future Directions

There are a number of future directions for research on FPPP, including further investigation of its mechanism of action, its potential therapeutic uses, and its potential for use in drug development. Other areas of research could include the development of new synthetic methods for FPPP, the characterization of its pharmacological properties, and the investigation of its potential for use in combination with other drugs.

Scientific Research Applications

FPPP has been the subject of extensive scientific research due to its potential therapeutic properties. It has been investigated for its potential use in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and addiction. FPPP has also been studied for its potential use as a pain reliever and anti-inflammatory agent.